Cas no 1850-15-3 (S-benzoyl Benzenecarbothioate)

S-benzoyl Benzenecarbothioate structure
S-benzoyl Benzenecarbothioate structure
Product Name:S-benzoyl Benzenecarbothioate
CAS No:1850-15-3
MF:C14H10O2S
MW:242.293002605438
CID:1378487
PubChem ID:15810
Update Time:2025-04-20

S-benzoyl Benzenecarbothioate Chemical and Physical Properties

Names and Identifiers

    • S-benzoyl Benzenecarbothioate
    • AI3-16814
    • Benzoyl sulfide
    • Dibenzoyl sulfide
    • Benzenecarbothioic acid, anhydrosulfide
    • Benzoic thioanhydride
    • benzoic acid-thioanhydride
    • Benzoesaeure-thioanhydrid
    • BRN 2050505
    • Benzoesaeure-thiobenzoesaeure-anhydrid
    • Thiolbenzoic anhydride
    • Dibenzoic thioanhydride
    • Thiobis(phenylmethanone)
    • 1850-15-3
    • SCHEMBL4453783
    • BR7STZ7YMK
    • InChI=1/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10
    • BENZOIC ACID, THIO-, ANHYDROSULFIDE
    • SULFIDE,DIBENZOYL
    • NSC-41899
    • Benzenecarbothioic acid, anhydrosulfide [Czech]
    • 4-09-00-01371 (Beilstein Handbook Reference)
    • BENZENECARBOTHIOIC ACID, 1,1'-ANHYDROSULFIDE
    • DTXSID30171696
    • Dibenzoylsulfid
    • AKOS024339781
    • UNII-BR7STZ7YMK
    • NSC 41899
    • NSC41899
    • Inchi: 1S/C14H10O2S/c15-13(11-7-3-1-4-8-11)17-14(16)12-9-5-2-6-10-12/h1-10H
    • InChI Key: KIHBJERLDDVXHD-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.0402
  • Monoisotopic Mass: 242.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 3.40040

S-benzoyl Benzenecarbothioate Related Literature

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